2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(1-benzylimidazol-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14N4OS2/c20-13(18-14-16-7-9-21-14)11-22-15-17-6-8-19(15)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,16,18,20)
• InChI Key: XNAWZRIMGMVBNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CN=C2SCC(=O)NC3=NC=CS3
• Molecular Formula: C15H14N4OS2
• Molecular Weight: 330.4 g/mol

Description

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide is not fully understood. However, studies have suggested that the compound may act as an inhibitor of certain enzymes, including tyrosine kinases and cyclooxygenases. These enzymes play a crucial role in various cellular processes, including cell growth, differentiation, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, the compound has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide in laboratory experiments is its high purity and yield. This makes it easier to conduct experiments and ensures accurate results. However, one of the limitations of using this compound is its limited solubility in water, which may make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide. One potential direction is to study the compound's potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, studies could investigate the compound's mechanism of action and identify potential targets for drug development. Finally, future research could focus on improving the compound's solubility in water to expand its potential applications in laboratory experiments.
In conclusion, 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to yield a high purity and high yield of the compound. Studies have shown its potential as a therapeutic agent for various diseases, and its mechanism of action and biochemical and physiological effects have been explored. Although it has some limitations for laboratory experiments, there are several future directions for research on this compound.

Synthesis Methods

The synthesis of 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide involves the reaction of 1-benzyl-1H-imidazole-2-thiol with 2-bromoacetic acid, followed by the reaction with potassium thioacetate. This reaction results in the formation of the desired compound. This method has been optimized to yield a high purity and high yield of the compound.

Scientific Research Applications

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has been studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation.